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Compound of Interest

Compound Name: Cyamelide

Cat. No.: B1252880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyamelide: A Technical Overview
Cyamelide, a polymer of cyanic acid, is an amorphous white solid with the chemical formula

(C₃H₃N₃O₃)ₙ. It is a structural isomer of the more commonly known cyanuric acid. Due to its

insolubility in water and most organic solvents, its applications have been limited, yet it remains

a compound of interest in polymer chemistry and for understanding the polymerization of

cyanic acid. This guide provides a comprehensive overview of the available technical

information on cyamelide, including its chemical and physical properties, synthesis, and

analytical characterization.

CAS Number: 462-02-2

Core Properties
Cyamelide is a white, porcelain-like amorphous solid.[1] It is practically insoluble in water and

organic solvents, but exhibits slight solubility in ammonia water, concentrated acids, and

concentrated sodium hydroxide solutions.
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Property Value Reference

Molecular Formula C₃H₃N₃O₃ [2]

Molecular Weight 129.07 g/mol [2]

Appearance Amorphous white solid [1]

Solubility in Water Practically insoluble [1]

Experimental Protocols
Synthesis of Cyamelide
The primary method for synthesizing cyamelide is through the polymerization of cyanic acid.

Historically, this has been achieved by the reaction of potassium cyanate with oxalic acid. The

resulting cyanic acid readily polymerizes to form a mixture of cyamelide and its cyclic trimer,

cyanuric acid.

Protocol for the Preparation of Cyamelide from Potassium Cyanate and Oxalic Acid

This protocol is based on classical synthetic methods and should be performed with

appropriate safety precautions in a well-ventilated fume hood.

Materials:

Potassium cyanate (KOCN)

Anhydrous oxalic acid (H₂C₂O₄)

Distilled water

Procedure:

In a suitable reaction vessel, digest equal parts of potassium cyanate and anhydrous oxalic

acid. This reaction generates cyanic acid (HNCO) in situ.

The cyanic acid will spontaneously polymerize upon formation. The reaction mixture will

contain a solid precipitate consisting of both cyamelide and cyanuric acid.
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Allow the polymerization to proceed to completion. The reaction is typically exothermic.

The crude solid product is then subjected to a purification step to isolate the cyamelide.

Purification of Cyamelide
The purification of cyamelide from the crude reaction mixture relies on the significant

difference in solubility between cyamelide and cyanuric acid in water.

Protocol for the Purification of Cyamelide by Washing

Materials:

Crude cyamelide/cyanuric acid mixture

Distilled water

Filter paper

Funnel and collection flask

Procedure:

Transfer the crude solid mixture to a beaker.

Add a sufficient volume of distilled water and stir the suspension thoroughly. Cyanuric acid

has a higher solubility in water compared to cyamelide.

Filter the suspension using a funnel and filter paper to collect the insoluble solid.

Wash the collected solid on the filter paper with several portions of fresh distilled water to

ensure the complete removal of cyanuric acid.

Dry the purified solid, which is now enriched in cyamelide, in a desiccator or a low-

temperature oven.

Analytical Characterization
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Due to its insoluble and amorphous nature, the characterization of cyamelide presents

challenges. Solid-state analytical techniques are most appropriate for its study.

Spectroscopic Analysis
While specific, high-resolution spectra for cyamelide are not readily available in modern

literature, the following techniques would be essential for its characterization:

Fourier-Transform Infrared (FT-IR) Spectroscopy: An FT-IR spectrum of cyamelide would be

expected to show characteristic absorption bands for N-H, C=N, and C-O functional groups

within the polymer structure.

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state ¹³C and ¹⁵N NMR

would be invaluable for elucidating the structure of the amorphous polymer, providing

information on the chemical environments of the carbon and nitrogen atoms within the

repeating units.

Thermal Analysis
Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of

cyamelide and to study its decomposition profile. The analysis would reveal the temperature

at which weight loss occurs and provide insights into the decomposition products.

Differential Scanning Calorimetry (DSC): DSC analysis can be employed to investigate

thermal transitions, such as the glass transition temperature, and to study the energetics of

its decomposition.

Reaction Pathways
Hydrolysis of Cyamelide
Cyamelide can be hydrolyzed under acidic or basic conditions. The ultimate products of

complete hydrolysis are ammonia and carbon dioxide. This reaction pathway likely proceeds

through the initial formation of cyanuric acid as an intermediate, which is then further

hydrolyzed.
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Caption: Proposed hydrolysis pathway of cyamelide.

Experimental Workflows
The following diagram illustrates the general workflow for the synthesis and purification of

cyamelide.
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Caption: General workflow for cyamelide synthesis and purification.

Disclaimer: The information provided in this guide is based on available scientific literature. Due

to the age of some of the primary sources, detailed modern analytical data is limited.
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Researchers should exercise caution and verify all experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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